Cas no 838867-01-9 (3-Fluoro-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)benzamide)

3-Fluoro-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)benzamide structure
838867-01-9 structure
Product Name:3-Fluoro-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)benzamide
CAS No:838867-01-9
MF:C16H12FN3O2
MW:297.283786773682
CID:1085234
PubChem ID:2985440
Update Time:2025-04-20

3-Fluoro-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)benzamide
    • 3-Fluoro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
    • 838867-01-9
    • SR-01000301885-1
    • AKOS001887484
    • SR-01000301885
    • STK235613
    • Inchi: 1S/C16H12FN3O2/c17-13-8-4-7-12(9-13)16(21)18-10-14-19-15(20-22-14)11-5-2-1-3-6-11/h1-9H,10H2,(H,18,21)
    • InChI Key: FPKOWOQRPCWKAG-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(NCC1=NC(C2C=CC=CC=2)=NO1)=O

Computed Properties

  • Exact Mass: 297.09135480g/mol
  • Monoisotopic Mass: 297.09135480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 68Ų
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